Cellulose nanofiber-based electrode as a component of an enzyme-catalyzed biofuel cell†
RSC Advances Pub Date: 2020-06-09 DOI: 10.1039/D0RA03476B
Abstract
Many types of flexible, wearable, and disposable electronic devices have been developed as chemical and physical sensors, and many solar cells contain plastics. However, because of environmental pollution caused by microplastics, plastic use is being reduced worldwide. We have developed an enzyme-catalyzed biofuel cell utilizing cellulose nanofiber (CNF) as an electrode component. The electrode was made conductive by mixing multi-walled carbon nanotubes with the CNF. This prepared biofuel cell was wearable, flexible, hygroscopic, biodegradable, eco-friendly, and readily disposable like paper. The CNF-based enzyme-catalyzed biofuel cell contained a flavin adenine dinucleotide-dependent glucose dehydrogenase bioanode and laccase biocathode. The maximum voltage and maximum current density of the biofuel cell were 434 mV and 176 μA cm−2, respectively, at room temperature (15–18 °C). The maximum power output was 27 μW cm−2, which was converted to 483 (±13) μW cm−3.
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Journal Name：RSC Advances
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